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Compound of Interest

Compound Name: Guanidine, monobenzoate

Cat. No.: B15178269

Guanidine Monobenzoate: A Technical Overview
of its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Guanidine monobenzoate, a salt formed from the strong organic base guanidine and the
aromatic carboxylic acid benzoic acid, presents unique physicochemical characteristics
relevant to various fields, including pharmaceutical development and materials science. This
technical guide provides an in-depth analysis of its key physical properties, namely its melting
point and solubility, supported by detailed experimental methodologies.

Core Physical Properties

A comprehensive literature review and analysis of available data have been conducted to
ascertain the physical properties of guanidine monobenzoate. While specific quantitative data
for the solubility of guanidine monobenzoate is not readily available in the reviewed literature,
its general solubility characteristics can be inferred from the properties of its constituent ions.
Guanidinium salts are typically highly soluble in water and polar organic solvents. Conversely,
information regarding a precise melting point remains elusive in publicly accessible databases
and scientific publications. A related compound, 4-guanidine benzoate hydrochloride, is
reported to have a melting point of 285 °C and is soluble in water.[1] This suggests that
guanidine monobenzoate is likely a crystalline solid with a relatively high melting point and
good aqueous solubility.
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Physical Property

Value Source

Melting Point

Data not available

Solubility in Water

Data not available (Expected

to be soluble)

Solubility in Ethanol

Data not available

Solubility in DMSO

Data not available

Molecular Formula CsH11N30:2
Molecular Weight 181.19 g/mol
Boiling Point 249.3 °C at 760 mmHg

Experimental Protocols

To address the gap in available data, the following established experimental protocols are

recommended for the precise determination of the melting point and solubility of guanidine

monobenzoate.

Melting Point Determination: Capillary Method

The melting point of a crystalline solid can be accurately determined using the capillary melting

point method. This technique involves observing the temperature at which the substance

transitions from a solid to a liquid phase.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry guanidine monobenzoate is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or an electronic temperature sensor.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.
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e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last solid crystal disappears (the completion of melting) are
recorded. The melting point is reported as this temperature range.

Logical Workflow for Melting Point Determination

Melting Point Determination Workflow
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Data Analysis:
Report the observed temperature range as the melting point.
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Caption: Workflow for determining the melting point of Guanidine, monobenzoate.

Solubility Determination: Shake-Flask Method

The equilibrium solubility of a compound in a specific solvent is a fundamental parameter. The
shake-flask method is a reliable and widely used technique for this purpose.
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Methodology:

o Sample Preparation: An excess amount of guanidine monobenzoate is added to a known
volume of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

« Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a
prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the
dissolved and undissolved solute.

» Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation and/or filtration.

o Concentration Analysis: The concentration of guanidine monobenzoate in the clear,
saturated solution is determined using a suitable analytical technique, such as UV-Vis
spectrophotometry, high-performance liquid chromatography (HPLC), or gravimetric analysis
after solvent evaporation.

o Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent
(e.g., g/100 mL or g/100 Q).
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Sample Preparation:
Add excess Guanidine, monobenzoate to a known volume of solvent.
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Equilibration:
Agitate the mixture at a constant temperature until equilibrium is reached.
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Phase Separation:
Separate the undissolved solid from the saturated solution (centrifugation/filtration).
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Concentration Analysis:
Determine the concentration of the solute in the saturated solution.
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Data Analysis:
Express solubility as mass of solute per volume/mass of solvent.
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Caption: Acid-base neutralization reaction for the synthesis of Guanidine, monobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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